![molecular formula C15H18ClN3O2 B287005 4-chloro-N-(4-methoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide](/img/structure/B287005.png)
4-chloro-N-(4-methoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide
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Overview
Description
4-chloro-N-(4-methoxyphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is a synthetic compound that belongs to the class of pyrazole carboxamides. It is also known as CPPC or Compound 20. CPPC is a potent and selective inhibitor of the protein kinases, AMP-activated protein kinase (AMPK) and 5'-adenosine monophosphate-activated protein kinase (AMPK). It has gained significant attention in scientific research due to its potential therapeutic applications in various diseases.
Mechanism of Action
CPPC exerts its pharmacological effects by inhibiting the activity of AMPK, which is a key regulator of cellular energy homeostasis. AMPK is activated by an increase in the AMP/ATP ratio, which occurs during energy stress conditions. Once activated, AMPK phosphorylates various downstream targets involved in glucose and lipid metabolism, protein synthesis, and autophagy. CPPC inhibits AMPK by binding to the α-subunit of the kinase, which prevents its activation and subsequent downstream signaling.
Biochemical and Physiological Effects:
CPPC has been shown to have various biochemical and physiological effects. It inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. CPPC also exhibits anti-inflammatory properties and has been shown to reduce inflammation in animal models of inflammatory diseases. Furthermore, CPPC has been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
CPPC has several advantages as a research tool. It is a potent and selective inhibitor of AMPK, which makes it an ideal tool for studying the role of AMPK in various cellular processes. Furthermore, CPPC has been shown to have low toxicity in animal models, which makes it a safe research tool. However, CPPC also has some limitations. It is a synthetic compound and may not accurately reflect the effects of natural compounds on AMPK. Furthermore, CPPC has not been extensively studied in human clinical trials, and its safety and efficacy in humans are not well-established.
Future Directions
CPPC has significant potential for therapeutic applications in various diseases. Future research should focus on further elucidating the mechanism of action of CPPC and identifying its downstream targets. Furthermore, studies should be conducted to determine the safety and efficacy of CPPC in human clinical trials. Additionally, CPPC can be used as a lead compound for the development of more potent and selective AMPK inhibitors with improved pharmacokinetic properties.
Synthesis Methods
CPPC can be synthesized using a multi-step process involving the reaction of 4-chloro-1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid with 4-methoxyphenylamine in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and hydroxybenzotriazole (HOBt). The product obtained is then subjected to further reactions to obtain CPPC.
Scientific Research Applications
CPPC has been extensively studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and neurodegenerative disorders. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. CPPC also exhibits anti-inflammatory properties and has been shown to reduce inflammation in animal models of inflammatory diseases. Furthermore, CPPC has been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.
Properties
Molecular Formula |
C15H18ClN3O2 |
---|---|
Molecular Weight |
307.77 g/mol |
IUPAC Name |
4-chloro-N-(4-methoxyphenyl)-2-methyl-5-propylpyrazole-3-carboxamide |
InChI |
InChI=1S/C15H18ClN3O2/c1-4-5-12-13(16)14(19(2)18-12)15(20)17-10-6-8-11(21-3)9-7-10/h6-9H,4-5H2,1-3H3,(H,17,20) |
InChI Key |
VGZYCJOQFZHISQ-UHFFFAOYSA-N |
SMILES |
CCCC1=NN(C(=C1Cl)C(=O)NC2=CC=C(C=C2)OC)C |
Canonical SMILES |
CCCC1=NN(C(=C1Cl)C(=O)NC2=CC=C(C=C2)OC)C |
Origin of Product |
United States |
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